Cas no 4219-15-2 (Phosphonic acid, (2-butoxyethyl)-, diethyl ester)
4219-15-2 structure
Product Name:Phosphonic acid, (2-butoxyethyl)-, diethyl ester
CAS No:4219-15-2
MF:C10H23O4P
MW:238.260984659195
CID:1513448
PubChem ID:11276451
Update Time:2025-04-21
Phosphonic acid, (2-butoxyethyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (2-butoxyethyl)-, diethyl ester
- diethyl (2-butoxyethyl)phosphonate
- 4219-15-2
-
- Inchi: 1S/C10H23O4P/c1-4-7-8-12-9-10-15(11,13-5-2)14-6-3/h4-10H2,1-3H3
- InChI Key: YMONMZSDZMUSRQ-UHFFFAOYSA-N
- SMILES: P(CCOCCCC)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 238.13349
- Monoisotopic Mass: 238.13339621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphonic acid, (2-butoxyethyl)-, diethyl ester Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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